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Compound of Interest

2-Amino-1,6-dimethylimidazo[4,5-
Compound Name:
bjpyridine

Cat. No.: B043360

An In-Depth Technical Guide to 2-Amino-1,6-dimethylimidazo[4,5-b]pyridine (1,6-DMIP)

Introduction

2-Amino-1,6-dimethylimidazo[4,5-b]pyridine, commonly referred to as 1,6-DMIP, is a
heterocyclic amine (HCA) identified by the CAS number 132898-04-5.[1][2][3] It belongs to the
imidazopyridine class of compounds, which are structurally analogous to naturally occurring
purines, making them a significant scaffold in medicinal chemistry and toxicology.[4] 1,6-DMIP
is of particular interest to researchers as a mutagenic compound.[5] Its structure and biological
activity are often compared to the well-known and extensively studied dietary carcinogen 2-
amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP), which is found in cooked meats and
fish.[6][7]

This guide serves as a technical resource for researchers, scientists, and drug development
professionals. It provides a comprehensive overview of 1,6-DMIP, consolidating its
physicochemical properties, synthetic routes, putative biological mechanisms, and essential
safety protocols to enable its informed use in a research setting. The narrative emphasizes the
causal relationships behind experimental methodologies and draws upon data from closely
related analogues to provide a holistic understanding where direct data is limited.

Physicochemical Properties
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The fundamental chemical and physical properties of 1,6-DMIP are summarized below. This
data is critical for its handling, dissolution in appropriate solvents for experimental use, and for
analytical characterization.

Property Value Reference
CAS Number 132898-04-5 [1][2]
Molecular Formula CsH1oNa4 [1]
Molecular Weight 162.19 g/mol [1]
Appearance Solid (form not specified) [1]

Melting Point 265-270°C (decomposes) [11[2]
Boiling Point 366.4-"C at 760 mmHg o

(Predicted)
Density 1.35 g/cm3 (Predicted) [1]

DMIP, 1,6-Dimethyl-1H-
Synonyms . . _ [1]
imidazo[4,5-b]pyridin-2-amine

Storage Temperature Refrigerator [1]

Chemical Structure: »-Chemical structure of 2-Amino-1,6-dimethylimidazo[4,5-b]pyridine

Synthesis and Characterization

Synthetic Pathways

The synthesis of 2-amino-imidazo[4,5-b]pyridines like 1,6-DMIP typically involves the
construction of the fused imidazole ring onto a pre-functionalized pyridine core. One
established route starts from substituted 2-aminopyridine or 3-hydroxypyridine derivatives.[5][8]
A common and effective strategy involves the nitration of a substituted pyridine, followed by
nucleophilic substitution, reduction of the nitro group to an amine, and subsequent cyclization
with cyanogen bromide to form the 2-aminoimidazole ring system.[6] This regioselective
approach ensures the desired isomer is produced, which is critical as the position of methyl
groups can dramatically influence mutagenic activity.[6]
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Detailed Experimental Protocol: Synthesis of 1,6-DMIP

The following protocol is adapted from the synthetic route described by Grivas et al. for
producing 1,6-DMIP, which is a self-validating system ensuring the final product is free from

other methyl isomers.[6]

Workflow Diagram: Synthesis of 1,6-DMIP

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://triggered.stanford.clockss.org/ServeContent?doi=10.3987%2Fcom-93-6573
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Z-Amino-G-methyIpyridine)

Sandmeyer
Reaction

(Z-Bromo-6-methylpyridine)

Amination w/
ethylamine

(6-Bromo-2-(methylamino)pyridineg

Nitration
HNO3/H2S04)

G-Bromo-z-(methylamino)-3-nitr0pyridine)

Stannylation

(2-(Methylamino)-3-nitro-6-(trimethylstannyl)pyridina

Reduction of Nitro Group
(e.g., H2, Pd/C)

G-MethyI-N2-methylpyridine-2,3-diamine)

Cyclization
(BrCN)

(2-Amino-1,6-dimethylimidazo[4,5-b]pyridine (1,6-DMIPD

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phase I Activation (Liver)
1,6-DMIP
(Pro-mutagen)

CYP1A2
N-hydroxylation)

(N-hydroxy-l,G-DMlP)

NATs/SULTs
O-esterification)

Phase II Activation (Liver/Target Tissue)

Nitrenium lon
(Ultimate Carcinogen)

Covalent binding
to Guanine

Genotoxicity (Nucleus)

(CIG—CS—DMIP AdducD

Faulty DNA
Replication/Repair

DNA Mutation
(e.g.,, G:Cto T:A)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b043360?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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